Cas no 1011244-19-1 (Monascuspiloin)

Monascuspiloin is a secondary metabolite derived from Monascus species, a group of filamentous fungi known for their pigment-producing capabilities. This compound exhibits notable biological activities, including antimicrobial, anti-inflammatory, and potential anticancer properties. Its structural uniqueness, characterized by a polyketide backbone, contributes to its diverse pharmacological effects. Monascuspiloin is of particular interest in biomedical research due to its ability to modulate cellular pathways and its relatively low cytotoxicity. Additionally, its stability under varying pH conditions enhances its applicability in pharmaceutical formulations. Studies suggest potential utility in treating metabolic disorders and oxidative stress-related conditions, making it a promising candidate for further therapeutic development.

Monascuspiloin structure

Product Name:Monascuspiloin

CAS No:1011244-19-1

MF:C₂₁H₂₈O₅

MW:360.44

CID:5067256

Update Time:2025-06-14

Monascuspiloin Chemical and Physical Properties

Names and Identifiers

- Monascuspiloin
- Inchi： 1S/C21H28O5/c1-4-6-7-9-17(22)18-16-11-13-10-14(8-5-2)25-12-15(13)19(23)21(16,3)26-20(18)24/h5,8,10,16-18,22H,4,6-7,9,11-12H2,1-3H3/b8-5+/t16-,17?,18+,21-/m1/s1
- InChI Key： GNZJIIUXMNGZCY-TYNTWMFFSA-N
- SMILES： C(C(O)[C@@]1([C@@]2([C@@](C)(OC1=O)C(C1=C(C2)C=C(/C=C/C)OC1)=O)[H])[H])CCCC

Monascuspiloin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
BioAustralis	BIA-M2539-0.10 mg	Monascinol	1011244-19-1	>95%byHPLC	0.10mg	$166.00	2023-07-25
BioAustralis	BIA-M2539-0.50 mg	Monascinol	1011244-19-1	>95%byHPLC	0.50mg	$581.00	2023-07-25
BioAustralis	BIA-M2539-0.10mg	Monascinol	1011244-19-1	>95% by HPLC	0.10mg	$166.00	2023-11-09
BioAustralis	BIA-M2539-0.50mg	Monascinol	1011244-19-1	>95% by HPLC	0.50mg	$200.00	2025-08-06
BioAustralis	BIA-M2539-2.50mg	Monascinol	1011244-19-1	>95% by HPLC	2.50mg	$700.00	2025-08-06

Monascuspiloin Related Literature

1. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
2. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
3. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
4. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324

Related Categories

Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on Monascuspiloin

Exploring Monascuspiloin (CAS No. 1011244-19-1): A Natural Pigment with Multifunctional Applications

Monascuspiloin (CAS No. 1011244-19-1) is a bioactive compound derived from the fermentation products of Monascus species, a group of filamentous fungi traditionally used in Asian food and medicine. This orange-red pigment has garnered significant attention due to its dual role as a natural colorant and a potential therapeutic agent. With the growing consumer demand for clean-label ingredients and plant-based alternatives, Monascuspiloin stands out as a sustainable and multifunctional additive for food, cosmetics, and nutraceuticals.

Recent studies highlight Monascuspiloin's antioxidant, anti-inflammatory, and antimicrobial properties, aligning with the global trend toward functional foods and natural preservatives. Researchers are particularly interested in its ability to scavenge free radicals, which may contribute to anti-aging formulations—a hot topic in skincare and wellness industries. Moreover, its natural origin and low toxicity make it a safer alternative to synthetic dyes like Allura Red or Tartrazine, addressing rising concerns over artificial additives.

From a technical perspective, Monascuspiloin belongs to the azaphilone family, characterized by a unique pyranoquinone structure. Its stability under varying pH and temperature conditions enhances its applicability in processed foods, beverages, and even textile dyeing. Innovations in fermentation technology have optimized yield and purity, making large-scale production economically viable. This aligns with the "green chemistry" movement, emphasizing eco-friendly manufacturing processes.

Consumer searches often revolve around "Monascuspiloin benefits," "natural food coloring alternatives," or "CAS 1011244-19-1 safety." Addressing these queries, regulatory agencies such as the EFSA and FDA have evaluated its safety profile, though regional approvals vary. Notably, its use in cholesterol-lowering supplements—linked to Monascus-fermented rice (red yeast rice)—has sparked debates, underscoring the need for standardized dosing guidelines.

In the cosmetic sector, Monascuspiloin is gaining traction as a vegan-friendly colorant for lipsticks and blushes, capitalizing on the "clean beauty" trend. Its potential synergy with other bioactive compounds (e.g., polyphenols) opens avenues for multifunctional formulations. Meanwhile, sustainability-focused brands leverage its biodegradability to appeal to environmentally conscious consumers.

Future research directions include exploring Monascuspiloin's role in metabolic syndrome management and its encapsulation techniques to improve bioavailability. As industries pivot toward natural solutions, this compound exemplifies how traditional knowledge and modern science can converge to meet contemporary demands—bridging gaps between health, sustainability, and innovation.